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Compound of Interest

Compound Name: Proguanil

Cat. No.: B194036 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The correct disposal of proguanil, an antimalarial drug, is crucial to ensure the safety of

personnel and to prevent environmental contamination. In a laboratory or research setting,

proguanil and its formulations should be treated as hazardous waste due to their toxicity and

potential environmental impact. This guide provides detailed, step-by-step procedures for the

proper management and disposal of proguanil waste.

Regulatory Framework
The disposal of pharmaceutical waste in the United States is primarily regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[1][2] Healthcare facilities and laboratories must adhere to these regulations, which

include specific management standards for hazardous waste pharmaceuticals.[2][3]

Hazard Classification of Proguanil
Safety Data Sheets (SDS) classify proguanil hydrochloride as "Toxic if swallowed" and as an

acute and chronic hazard to the aquatic environment.[1] The combination product of

atovaquone and proguanil is designated as an "Environmentally hazardous substance, solid,

n.o.s."[2] This necessitates its disposal as a hazardous waste.
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This protocol outlines the essential steps for the safe handling and disposal of proguanil in a

laboratory environment.

1. Waste Identification and Segregation:

Identify all waste streams containing proguanil, including pure active pharmaceutical

ingredient (API), expired tablets, contaminated labware (e.g., vials, syringes, gloves), and

solutions.

Segregate proguanil waste from non-hazardous waste at the point of generation.

Do not mix proguanil waste with other chemical waste streams unless specifically instructed

to do so by your institution's Environmental Health and Safety (EHS) department.

2. Containerization and Labeling:

Use designated, leak-proof, and clearly labeled hazardous waste containers.[3] For RCRA

hazardous pharmaceutical waste, black containers are often used.[3]

The container must be labeled with the words "Hazardous Waste," the full chemical name

("Proguanil Hydrochloride" or "Atovaquone/Proguanil Hydrochloride"), and a description of

the contents.

Ensure the container remains closed except when adding waste.

3. Storage:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA) or a central hazardous waste storage area.

The storage area should be secure and accessible only to trained personnel.

4. Disposal Procedure:

Do not dispose of proguanil down the drain or in the regular trash.[2][4] This is strictly

prohibited for hazardous pharmaceutical waste.[2][5]
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Arrange for the collection of the hazardous waste container by your institution's EHS

department or a licensed hazardous waste contractor.

The waste must be transported to a permitted treatment, storage, and disposal facility

(TSDF), where it will typically be incinerated.[2]

5. Personal Protective Equipment (PPE):

When handling proguanil waste, always wear appropriate PPE, including impervious

gloves, a lab coat, and safety glasses.

6. Decontamination:

Thoroughly clean and decontaminate any surfaces or equipment that come into contact with

proguanil.

Quantitative Data for Proguanil Disposal
The following table summarizes key quantitative data related to the transportation and

classification of proguanil waste.
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Parameter Proguanil Hydrochloride
Atovaquone/Proguanil
Hydrochloride Formulation

UN Number 2811 3077

Proper Shipping Name

Toxic solids, organic, n.o.s.

(PROGUANIL

HYDROCHLORIDE)

Environmentally hazardous

substance, solid, n.o.s.

Hazard Class 6.1 (Toxic)
9 (Miscellaneous hazardous

materials)

Packing Group III III

Primary Hazards Toxic if swallowed (H301)
Harmful if swallowed,

Environmentally Hazardous

Environmental Hazards

Acutely toxic to aquatic life

(H400), Chronically toxic to

aquatic life (H410)

Environmentally hazardous

substance

Data sourced from Safety Data Sheets.[1][2]

Experimental Protocols
No specific experimental protocols for the disposal or degradation of proguanil were identified

in the public literature. The standard and required method of disposal for laboratory-generated

proguanil waste is incineration by a licensed hazardous waste facility.[2]

Mandatory Visualizations
Proguanil Waste Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of proguanil waste in a research setting.
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Caption: Logical workflow for proguanil waste management in a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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